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Compound of Interest

Compound Name: Batimastat sodium salt

Cat. No.: B10752408

Audience: Researchers, scientists, and drug development professionals.

Abstract: Batimastat is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPSs),
playing a crucial role in research related to cancer biology, angiogenesis, and tissue
remodeling.[1] Proper preparation and storage of Batimastat stock solutions are critical for
ensuring experimental reproducibility and accuracy. These application notes provide a detailed
protocol for preparing a stock solution of Batimastat sodium salt using dimethyl sulfoxide
(DMSO), along with essential data on its chemical properties, mechanism of action, and
handling procedures.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Batimastat and its sodium
salt.
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Parameter

Value

Source(s)

Compound Name

Batimastat Sodium Salt

[2]

Synonyms BB-94 Sodium Salt [2]
Molecular Weight 499.62 g/mol [2]
Chemical Formula C23H30N3NaO4S:2 [2]
CAS Number 130464-84-5 [2]
Appearance White to off-white solid [2]

Solubility in DMSO

3.57 mg/mL (7.15 mM).
Ultrasonic and warming to
60°C may be required.

[2]

ICso Values

MMP-1 (3 nM), MMP-2 (4 nM),
MMP-9 (4 nM), MMP-7 (6 nM),
MMP-3 (20 nM)

[1](2]

Storage (Powder)

4°C (sealed, away from
moisture) or -20°C for up to 3

years.

[2](3]

Storage (Stock Solution)

-80°C for 6 months to 1 year;
-20°C for 1 month. Avoid

repeated freeze-thaw cycles.

[2]

Note: Batimastat (non-salt form, CAS: 130370-60-4) has a molecular weight of 477.64 g/mol

and higher reported solubility in DMSO of up to 96 mg/mL (200.98 mM).[1] It is crucial to use
the correct molecular weight for your specific compound.

Mechanism of Action and Signaling

Batimastat is a synthetic, low-molecular-weight inhibitor of matrix metalloproteinases (MMPs).
[4] Its structure contains a hydroxamate moiety that chelates the zinc ion within the catalytic
domain of MMPs, effectively blocking their enzymatic activity.[5] MMPs are a family of zinc-
dependent endopeptidases that degrade components of the extracellular matrix (ECM).[6] By
inhibiting MMPs, Batimastat prevents ECM degradation, which in turn can inhibit tumor
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invasion, metastasis, and angiogenesis.[6][7] The activity of MMPs is linked to the activation of
signaling pathways such as MAPK/ERK and PI3K/AKT, which regulate cell proliferation and
apoptosis.[4] Batimastat's inhibition of MMPs can therefore indirectly influence these critical
cellular processes.[4]

Batimastat Action

Batimastat

MMPs
(e.g., MMP-1, -2, -9)

Promotes nhibits Activates Activates

Celllular Processes

ECM Degradation Apoptosis

Cell Proliferation
& Invasion

Signaling Pathways

MAPK/ERK Pathway

PIBK/AKT Pathway

AA

Angiogenesis

Click to download full resolution via product page
Caption: Batimastat inhibits MMPs, blocking pathways that promote cancer progression.
Experimental Protocols

Materials and Equipment

+ Batimastat sodium salt powder

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade
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 Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL or 2 mL)
o Calibrated analytical balance

» Pipettors and sterile, filtered pipette tips

e \ortex mixer

» Ultrasonic bath (optional, recommended)

o Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Safety Precautions

» Batimastat is a potent pharmaceutical agent. Handle with care in a well-ventilated area or
chemical fume hood.[8]

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to avoid contact with
skin and eyes.[3][9]

e« DMSO is a combustible liquid and can facilitate the absorption of chemicals through the skin.
Handle with caution.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information before
starting.[8][9]

Protocol for Preparing a 5 mM Stock Solution

This protocol provides instructions for preparing 1 mL of a 5 mM Batimastat sodium salt stock
solution. Adjust volumes as needed.

1. Calculation:
¢ Molecular Weight (MW): 499.62 g/mol
e Desired Concentration (C): 5 mM = 0.005 mol/L

e Desired Volume (V): 1 mL =0.001 L
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e Calculate Mass (m): m=C xV x MW
e Mass to weigh: 0.005 mol/L x 0.001 L x 499.62 g/mol = 0.002498 g = 2.50 mg
2. Weighing the Compound:

» Before opening, allow the vial of Batimastat sodium salt to equilibrate to room temperature
for at least 15-20 minutes to prevent condensation.

» Tare a sterile microcentrifuge tube on the analytical balance.
o Carefully weigh 2.50 mg of the powder directly into the tared tube.
3. Dissolution:

» Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the
Batimastat sodium salt.

o Close the cap tightly and vortex the solution for 1-2 minutes.

 Visually inspect for any undissolved particles. If particles remain, sonicate the tube in an
ultrasonic water bath for 5-10 minutes.[2][5] Gentle warming (up to 60°C) can also aid
dissolution but should be done cautiously.[2]

o Ensure the solution is clear and homogenous before proceeding.
4. Aliquoting and Storage:

e To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile, amber, or foil-wrapped
microcentrifuge tubes.[2][10]

o Clearly label each aliquot with the compound name, concentration, date, and your initials.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[2][3] For short-term storage,
-20°C for up to one month is acceptable.[2]

Application Workflow
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The following diagram illustrates the general workflow from stock solution preparation to its
application in cell-based assays.

Stock Solution Preparation
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Caption: Workflow for preparing and using Batimastat sodium salt stock solution.

Notes on Handling and Use

e Hygroscopicity: DMSO is hygroscopic. Moisture can reduce the solubility of Batimastat.[1]
Always use fresh, anhydrous DMSO from a newly opened bottle or a properly stored
container.

o Aqueous Solubility: Batimastat has very poor solubility in aqueous solutions and may
precipitate when the DMSO stock is diluted into cell culture media or buffer.[11] It is
recommended to add the diluted working solution to the final volume quickly and mix
thoroughly. For in vivo preparations, co-solvents like PEG300 and Tween 80 may be required
to maintain solubility.[1][12]

» Freeze-Thaw Cycles: Avoid repeated freezing and thawing of the stock solution, as this can
lead to degradation of the compound and affect its activity.[2][10] Aliquoting is essential for
maintaining the integrity of the stock.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing Batimastat
Sodium Salt Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752408#preparing-batimastat-sodium-salt-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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